Cas no 349098-57-3 ({1-(4-Chlorophenyl)Sulfonyl-3-Piperidinyl}Methanol)

• Product Name: {1-(4-Chlorophenyl)Sulfonyl-3-Piperidinyl}Methanol
• CAS No: 349098-57-3
• MF: C₁₂H₁₆ClNO₃S
• MW: 289.778341293335
• MDL: MFCD01185759
• CID: 2293651
• PubChem ID: 3318501
• Update Time: 2025-04-21

{1-(4-Chlorophenyl)Sulfonyl-3-Piperidinyl}Methanol Chemical and Physical Properties

Names and Identifiers

• {1-[(4-Chlorophenyl)sulfonyl]-3-piperidinyl}methanol
• HMS539D17
• Cerep_004235
• Oprea1_549108
• MFCD01185759
• SCHEMBL5254341
• CS-0357071
• 349098-57-3
• [1-(4-chlorophenyl)sulfonylpiperidin-3-yl]methanol
• (1-[(4-CHLOROPHENYL)SULFONYL]-3-PIPERIDINYL)METHANOL
• AKOS005072466
• EA-0722
• [1-(4-chlorobenzenesulfonyl)piperidin-3-yl]methanol
• (1-((4-Chlorophenyl)sulfonyl)piperidin-3-yl)methanol
• 1-[(4-Chlorophenyl)sulphonyl]-3-(hydroxymethyl)piperidine
• {1-(4-Chlorophenyl)Sulfonyl-3-Piperidinyl}Methanol

• MDL： MFCD01185759
• Inchi： 1S/C12H16ClNO3S/c13-11-3-5-12(6-4-11)18(16,17)14-7-1-2-10(8-14)9-15/h3-6,10,15H,1-2,7-9H2
• InChI Key： FROBWHAKIVORQG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCCC(CO)C1)(=O)=O

Computed Properties

• Exact Mass: 289.0539422g/mol
• Monoisotopic Mass: 289.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Melting Point: 117-118

{1-(4-Chlorophenyl)Sulfonyl-3-Piperidinyl}Methanol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides